Cas no 2138243-12-4 (ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate
• CAS No: 2138243-12-4
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5611623
• PubChem ID: 165838912
• Update Time: 2025-09-24

ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{4-[(dimethylamino)methyl]oxolan-3-yl}piperidine-4-carboxylate
• 2138243-12-4
• EN300-844540
• ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate

• Inchi： 1S/C15H28N2O3/c1-4-20-15(18)12-5-7-17(8-6-12)14-11-19-10-13(14)9-16(2)3/h12-14H,4-11H2,1-3H3
• InChI Key： YPQOGCRYYJJSEX-UHFFFAOYSA-N
• SMILES： O1CC(CN(C)C)C(C1)N1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Additional information on ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate

Professional Introduction to Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate (CAS No. 2138243-12-4)

Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate, a compound with the CAS number 2138243-12-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of neurological and cardiovascular disorders. The structural complexity and unique functional groups present in this molecule make it a subject of intense research interest, both academically and industrially.

The molecular structure of Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate features a piperidine ring substituted with an ethyl ester group and a 4-(dimethylamino)methyloxolan-3-yl moiety. This configuration imparts specific chemical properties that are highly relevant to its pharmacological activity. The piperidine core is well-documented for its role in various bioactive molecules, often serving as a scaffold for drugs targeting central nervous system (CNS) disorders. The presence of the dimethylamino group enhances the basicity of the molecule, which can be crucial for interactions with acidic biological targets.

One of the most compelling aspects of Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating derivatives that exhibit improved pharmacokinetic profiles and enhanced binding affinity to therapeutic targets. The oxolan ring, a five-membered heterocycle containing an oxygen atom, introduces additional conformational flexibility, which can be exploited to fine-tune the biological activity of the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in developing novel therapeutics. For instance, derivatives of piperidine and oxolan moieties have shown promise in treating conditions like depression, anxiety, and neurodegenerative diseases. The dimethylamino group not only contributes to the basicity but also influences the solubility and metabolic stability of the compound, making it an attractive candidate for further optimization.

The synthesis of Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl ester group at the piperidine ring enhances its reactivity, allowing for further functionalization. This property is particularly valuable in medicinal chemistry, where rapid and efficient synthesis pathways are essential for exploring large chemical libraries.

In terms of biological activity, preliminary investigations suggest that Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate may exhibit properties relevant to CNS modulation. The combination of the piperidine scaffold with the dimethylamino group suggests potential interactions with neurotransmitter systems, which could be leveraged for therapeutic purposes. Additionally, the oxolan ring may contribute to unique binding interactions with biological targets, making this compound a promising candidate for further exploration.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate neural pathways effectively. Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate fits into this broader trend by offering a structurally diverse molecule with potential therapeutic applications. Its unique combination of functional groups makes it an intriguing candidate for drug discovery programs aimed at addressing neurological and cardiovascular diseases.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological properties. The ability to modify specific regions of the molecule while retaining its core structure allows researchers to systematically explore different biological activities. This flexibility is crucial in modern drug development, where precision and efficiency are paramount.

The growing body of literature on heterocyclic compounds like Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate underscores their importance in medicinal chemistry. These molecules often exhibit unique chemical and biological properties that make them valuable tools for drug discovery. By understanding their structural features and reactivity patterns, researchers can design more effective therapeutic agents tailored to specific disease targets.

In conclusion, Ethyl 1-{4-(dimethylamino)methyloxolan-3-yl}piperidine-4-carboxylate (CAS No. 2138243-12-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further research and development. As our understanding of its pharmacological properties grows, so too does its potential as a precursor for novel therapeutics targeting neurological and cardiovascular disorders.